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Compound of Interest

Compound Name: N-Acetyl sulfapyridine-d4

Cat. No.: B564610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight of N-Acetyl
sulfapyridine-d4 and its related compounds. It includes a detailed overview of its role in the
metabolic pathway of sulfasalazine and outlines key experimental protocols for its
guantification, positioning it as a critical tool in pharmacokinetic and drug metabolism studies.

Core Data: Molecular Weights

The precise molecular weight of a compound and its isotopically labeled analogues is
fundamental for mass spectrometry-based quantification and metabolic studies. The following
table summarizes the molecular weights of N-Acetyl sulfapyridine-d4 and its relevant non-
deuterated counterparts.

Molecular Weight (

Compound Name Molecular Formula Notes
g/mol )
N-Acetyl sulfapyridine- Deuterated internal
C13H9D4N303S 295.35[1][2][3]
d4 standard

o Active metabolite of
N-Acetyl sulfapyridine ~ Ci13H13N3O3S 291.33[4][5][6] o
Sulfapyridine

- Primary metabolite of
Sulfapyridine C11H11Ns0:2S 249.29[71[81[9] )
Sulfasalazine
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Metabolic Pathway of Sulfasalazine

N-Acetyl sulfapyridine is a key metabolite of the drug sulfasalazine. Sulfasalazine is a prodrug
that undergoes metabolism by intestinal bacteria to yield sulfapyridine and 5-aminosalicylic
acid (5-ASA).[1][10] Sulfapyridine is then absorbed and further metabolized in the liver,
primarily through acetylation, to form N-Acetyl sulfapyridine.[10] Understanding this pathway is
crucial for interpreting pharmacokinetic data and assessing drug efficacy and potential toxicity.
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Metabolic Pathway of Sulfasalazine
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Workflow for Quantification of Sulfapyridine and its Metabolites
1. Plasma Sample
Collection

2. Spiking with
Internal Standards
(e.g., N-Acetyl Sulfapyridine-d4)

y

3. Sample Preparation
(Protein Precipitation or
Solid Phase Extraction)

l

4. LC-MS/MS Analysis

l

5. Data Processing and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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